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Compound of Interest

Compound Name: Fibrinopeptide B, human tfa

Cat. No.: B15599512 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fibrinopeptide B (FPB) human is a 14-amino acid peptide released from the β-chain of

fibrinogen during the conversion of fibrinogen to fibrin by the enzyme thrombin.[1] As a marker

for thrombin activity, FPB is a valuable tool in thrombosis research and related drug

development. This document provides detailed protocols for the preparation of Fibrinopeptide B

human trifluoroacetate (TFA) salt stock solutions to ensure accurate and reproducible

experimental results.

Trifluoroacetic acid is commonly used during the synthesis and purification of peptides,

resulting in the final product being a TFA salt.[2][3] While suitable for many applications, it is

important to note that TFA can impact certain biological assays.[3][4] For sensitive applications,

researchers may consider TFA removal, a procedure beyond the scope of this document.[4][5]

Product Information and Specifications
A clear understanding of the physical and chemical properties of Fibrinopeptide B human TFA

is essential for its proper handling and use.
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Property Value Source

Amino Acid Sequence

{Glp}-Gly-Val-Asn-Asp-Asn-

Glu-Glu-Gly-Phe-Phe-Ser-Ala-

Arg

[4]

Molecular Weight ~1551 g/mol (free base) [6]

Appearance Lyophilized white powder [7]

Salt Form Trifluoroacetate (TFA) [8]

Storage (Lyophilized)
-20°C or below, protected from

light
[6]

Experimental Protocol: Reconstitution of
Fibrinopeptide B Human TFA
This protocol outlines the steps for reconstituting lyophilized Fibrinopeptide B human TFA to

create a stock solution.

Materials
Fibrinopeptide B human TFA, lyophilized powder

Sterile, high-purity water (e.g., Milli-Q® or equivalent)

(Optional) Dimethyl sulfoxide (DMSO), sterile, molecular biology grade

Sterile, low-protein-binding polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile, low-retention pipette tips

Vortex mixer

Microcentrifuge

Reconstitution Procedure
The following workflow illustrates the key steps in preparing the stock solution.
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Workflow for Fibrinopeptide B Stock Solution Preparation

Preparation
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Storage
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Ensures all powder is at the bottom

Add recommended solvent (e.g., sterile water)

Calculate required volume for desired concentration

Gently vortex to dissolve

Ensure complete dissolution

Aliquot into low-protein-binding tubes

Avoid multiple freeze-thaw cycles

Store at -20°C or -80°C

Long-term stability
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Caption: Workflow for the preparation of Fibrinopeptide B human TFA stock solutions.
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Step-by-Step Instructions:

Equilibrate: Before opening, allow the vial of lyophilized Fibrinopeptide B to come to room

temperature for at least 15-20 minutes. This prevents condensation from forming inside the

vial upon opening, which can affect the stability of the peptide.

Centrifuge: Briefly centrifuge the vial at a low speed to ensure that all the lyophilized powder

is collected at the bottom.

Solvent Addition: Based on the desired stock concentration (e.g., 1 mg/mL or 1 mM),

calculate the required volume of sterile, high-purity water. Carefully add the calculated

volume of water to the vial using a calibrated micropipette. While sterile water is the

recommended solvent, for peptides that are difficult to dissolve, a small amount of DMSO

can be used to initially solubilize the peptide, followed by dilution with sterile water.

Dissolution: Gently vortex the vial until the peptide is completely dissolved. Visually inspect

the solution to ensure there are no particulates. If particulates remain, gentle warming or

brief sonication may aid in dissolution.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the peptide, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes in sterile, low-

protein-binding polypropylene tubes.

Storage: Store the aliquots at -20°C or for longer-term storage, at -80°C. When stored

properly, the stock solution should be stable for several months.

Recommended Concentrations and Storage
The optimal concentration of the stock solution and working solutions will depend on the

specific application.
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Solution Type
Recommended
Solvent

Typical
Concentration
Range

Storage Conditions

Stock Solution
Sterile, high-purity

water
1 - 5 mg/mL

-20°C to -80°C in

aliquots

Working Solution Assay-specific buffer 10 nM - 1 µM

Prepare fresh before

use; can be stored at

4°C for short periods

(hours)

Note: For cell-based assays, a working concentration of 10 nM has been shown to be effective

for inducing cell migration.

Signaling Pathway and Logical Relationships
The preparation of a viable stock solution is the initial critical step that influences all

subsequent downstream applications and data acquisition.
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Logical Flow from Stock Preparation to Data
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Caption: Logical workflow from stock solution preparation to experimental data analysis.

Troubleshooting
Peptide will not dissolve: If the peptide does not readily dissolve in water, try brief sonication

or gentle warming. If solubility issues persist, a small amount of an organic solvent like
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DMSO can be used to first dissolve the peptide, followed by a slow, dropwise addition of this

solution to your aqueous buffer with constant stirring.

Precipitation upon dilution: If the peptide precipitates when diluted into an aqueous buffer, it

may be due to the properties of the buffer (e.g., pH, salt concentration). Ensure the final

concentration of any organic solvent is compatible with your experimental system.

By following these guidelines and protocols, researchers can confidently prepare

Fibrinopeptide B human TFA stock solutions for their experimental needs, ensuring the integrity

and reproducibility of their results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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